5-bromo-6-nitroisobenzofuran-1(3H)-one

• Molecular Formula: C8H4BrNO4
• Molecular Weight: 258.03 g/mol
• IUPAC Name: 5-bromo-6-nitro-3H-2-benzofuran-1-one
• InChI: InChI=1S/C8H4BrNO4/c9-6-1-4-3-14-8(11)5(4)2-7(6)10(12)13/h1-2H,3H2
• InChI Key: IUGQBNIWBLXYRM-UHFFFAOYSA-N
• Canonical SMILES: C1C2=CC(=C(C=C2C(=O)O1)[N+](=O)[O-])Br

Description

5-Bromo-6-nitroisobenzofuran-1(3H)-one is a substituted isobenzofuranone derivative featuring a bromine atom at position 5 and a nitro group at position 6 of the aromatic ring. Isobenzofuranones are heterocyclic compounds with a fused benzene and furan ring system, where the furan oxygen is part of a lactone structure.

Biological Activity

5-Bromo-6-nitroisobenzofuran-1(3H)-one is an organic compound notable for its biological activities, particularly in the realms of medicinal chemistry and pharmacology. This article provides a comprehensive overview of its biological properties, synthesis, and potential applications based on diverse research findings.

Chemical Structure and Properties

The compound has the molecular formula $C_9H_6BrN_2O_3$ and a molecular weight of approximately 273.06 g/mol. Its structure features a bromine atom at the fifth position and a nitro group at the sixth position of the isobenzofuran ring, which significantly influences its chemical reactivity and biological properties.

Biological Activities

Research indicates that 5-bromo-6-nitroisobenzofuran-1(3H)-one exhibits various biological activities, including:

• Antifungal Activity : Studies have shown that derivatives of isobenzofurans can inhibit fungal growth, suggesting potential applications in treating fungal infections.
• Antibacterial Properties : The compound has demonstrated effectiveness against certain bacterial strains, indicating its potential as an antibacterial agent.
• Anticancer Effects : Preliminary investigations suggest that this compound may interact with specific enzymes or cellular receptors involved in cancer pathways, making it a candidate for further drug development .

The biological activity of 5-bromo-6-nitroisobenzofuran-1(3H)-one is largely attributed to the presence of the nitro group, which can participate in redox reactions. This interaction enhances the compound's ability to modulate enzyme activity and influence cellular targets.

Synthesis

The synthesis of 5-bromo-6-nitroisobenzofuran-1(3H)-one typically involves multi-step reactions starting from commercially available precursors. The synthetic routes can be optimized for yield and purity, focusing on minimizing hazardous by-products. Notably, the synthesis may include methods like nucleophilic substitution or electrophilic aromatic substitution to introduce the bromine and nitro groups effectively.

Comparative Analysis with Similar Compounds

A comparative analysis with structurally similar compounds reveals unique features that may influence biological activity:

Compound Name	Structure Characteristics	Unique Features
5-Chloro-6-nitroisobenzofuran-1(3H)-one	Chlorine instead of bromine	May exhibit different reactivity patterns
5-Bromo-6-aminoisobenzofuran-1(3H)-one	Amino group instead of nitro	Potentially higher biological activity
4-Nitroisobenzofuran-1(3H)-one	No halogen substitution	Simpler structure but retains biological relevance
6-Nitroisobenzofuran-1(3H)-one	Lacks bromine	Useful for comparison in reactivity studies

This table illustrates how variations in substituents can affect both chemical behavior and biological efficacy.

Case Studies and Research Findings

Several case studies have highlighted the potential applications of 5-bromo-6-nitroisobenzofuran-1(3H)-one:

• Antimicrobial Studies : Research has indicated that compounds similar to 5-bromo-6-nitroisobenzofuran-1(3H)-one can interfere with microbial quorum sensing, thereby reducing biofilm formation without necessarily inhibiting microbial growth. This suggests a novel approach to preventing infections associated with medical implants .
• Cancer Research : Investigations into its anticancer properties have shown promise in modulating pathways associated with tumor growth. Further studies are needed to elucidate specific mechanisms and therapeutic potentials .

Comparison with Similar Compounds

Structural Analogs with Bromine Substituents

The following brominated isobenzofuranones share high structural similarity (Table 1):

Compound Name	CAS Number	Substituents	Similarity Score	Key Properties/Notes
5-Bromoisobenzofuran-1(3H)-one	19477-73-7	Br at position 5	0.93	Closest analog; lacks nitro group
6-Bromoisobenzofuran-1(3H)-one	6940-49-4	Br at position 6	0.93	Bromine position alters electronic effects
4-Bromo-1,3-dihydroisobenzofuran	72985-23-0	Br at position 4	0.75	Reduced lactone ring saturation

Key Differences :

• The position of bromine (5 vs. 6) affects electronic distribution. In 5-bromo-6-nitroisobenzofuran-1(3H)-one, the bromine (electron-withdrawing) and nitro group (stronger electron-withdrawing) are adjacent, creating a highly electron-deficient aromatic system compared to mono-substituted analogs.
• 6-Methylisobenzofuran-1(3H)-one (similarity 0.75) replaces bromine with a methyl group, demonstrating how electron-donating substituents alter reactivity .

Nitro-Substituted Analogs

Compound Name	CAS Number	Substituents	Similarity Score	Key Properties/Notes
6-Nitroisobenzofuran-1(3H)-one	5466-84-2	NO₂ at position 6	0.86	Lacks bromine; simpler electronic profile
5-Nitroisobenzofuran-1,3-dione	482311-23-9	NO₂ at position 5; two ketones	0.85	Increased electron deficiency due to dione structure
Methyl 3-methyl-5-nitrobenzoate	1955-46-0	Ester and NO₂ groups	0.84	Non-cyclic ester derivative

Key Differences :

• 5-Nitroisobenzofuran-1,3-dione contains two ketone groups, making it more polar and reactive than the monoketone target compound .
• Methyl 3-methyl-5-nitrobenzoate lacks the fused furan ring, illustrating how ring structure impacts stability and applications.

Combined Bromo-Nitro Derivatives

No direct analogs with both bromo and nitro groups are listed in the evidence. However, compounds like 6-Chloro-7-methyl-3-[2-(5-bromo-2-hydroxybenzylidene)-1-methylhydrazino]-1,1-dioxo-1,4,2-benzodithiazine () demonstrate that bromo-aromatic compounds can exhibit high thermal stability (mp 330–331°C dec.) and complex spectral features (e.g., IR bands at 1610 cm⁻¹ for C=N) . This suggests that 5-bromo-6-nitroisobenzofuran-1(3H)-one may similarly display elevated melting points and distinct IR/NMR signatures.

Research Implications and Gaps

• Pharmacological Potential: While quinazolinone analogs show analgesic activity , the target compound’s bioactivity remains unstudied. The nitro group’s presence may confer nitroreductase sensitivity, relevant in prodrug design.
• Synthetic Utility : The bromine atom offers a site for further functionalization (e.g., Suzuki coupling), while the nitro group can be reduced to an amine for diversification.
• Data Limitations : Melting points, solubility, and explicit reactivity data for 5-bromo-6-nitroisobenzofuran-1(3H)-one are absent in the evidence, necessitating experimental validation.